5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene

• IUPAC Name: trimethyl-[5-[5-(5-trimethylstannylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]stannane
• InChI: InChI=1S/C12H6S3.6CH3.2Sn/c1-3-9(13-7-1)11-5-6-12(15-11)10-4-2-8-14-10;;;;;;;;/h1-6H;6*1H3
• InChI Key: FIKQPMKITUNTEK-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C1=CC=C(S1)C2=CC=C(S2)C3=CC=C(S3)[Sn](C)(C)C
• Molecular Formula: C18H24S3Sn2
• DSSTOX Substance ID: DTXSID70778123
• Molecular Weight: 574.0 g/mol
• CAS RN: 178931-63-0

Description

5,5’‘-Bis(trimethylstannyl)-2,2’:5’,2’'-terthiophene is a chemical compound with the empirical formula C14H22S2Sn2 and a molecular weight of 491.87. It is used for the synthesis of small molecules and polymer semiconductors for OFETs, OLED, PLED, OPV applications.

Synthesis Analysis

The compound can be synthesized from commercially available 2,2’-bithiophene, which is lithiated selectively at 5,5’-positions, using two equivalents of n-BuLi in anhydrous THF at −78 °C.

Molecular Structure Analysis

The Stille-coupling reaction of cyclobutene 1 with 5,5′-bis(trimethylstannyl)-2,2′-bithiophene (2THSn) using [Pd(π-cinnamyl)Cl]2 as the precatalyst and tBuXPhos as the ligand, resulted in a 34% yield of soluble red solids and side products.

Physical And Chemical Properties Analysis

The compound is a solid with a melting point of 96-100°C. The boiling point is predicted to be 418.2±55.0 °C. It has a density, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, freely rotating bonds, ACD/LogP, ACD/LogD (pH 5.5), ACD/BCF (pH 5.5), ACD/KOC (pH 5.5), ACD/LogD (pH 7.4), ACD/BCF (pH 7.4), ACD/KOC (pH 7.4), polar surface area, polarizability, surface tension, and molar volume.

Scientific Research Applications

Organic Thin-Film Transistor Performances

Research has shown that the introduction of longer β-unsubstituted oligothiophene units in diketopyrrolopyrrole-based copolymers significantly affects their molecular weight, solubility, and ultimately the performance of organic thin-film transistors (OTFTs). This indicates the potential of 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene in enhancing OTFT performances through improved molecular design (Yi et al., 2013).

Electropolymerization and Film Characterization

The compound's derivatives have been studied for their electropolymerization properties, resulting in polythiophene films. These films, characterized by FT-IR and Raman spectroscopy, exhibit high structural organization, which is crucial for applications in electronic materials (Sauvajol et al., 1994).

Synthesis and Characterisation in Copolymers

A study on the synthesis and characterization of new acetylide-functionalised oligothiophenes and their dinuclear platinum complexes demonstrates the potential of this compound in the creation of novel materials with unique electronic properties, which could be beneficial in the field of materials science (Lewis et al., 1997).

Modified Polythiophene Derivatives for Photovoltaic Application

Research into modified structures of polythiophene derivatives incorporating this compound has shown potential in photovoltaic applications. The study indicates how molecular engineering on conjugated side chains can affect optical, electronic, and photovoltaic properties (Hsiow et al., 2016).

Synthesis via Organotin Compounds

The use of organotin compounds, including this compound, in synthesizing functionalized oligothiophenes, highlights its role in creating complex organic molecules, which could be critical in various chemical and material science applications (Kamal et al., 1997).

Safety and Hazards

The compound is classified as Acute Tox. 2 Dermal, Acute Tox. 2 Inhalation, Acute Tox. 2 Oral, Aquatic Acute 1, and Aquatic Chronic 1. It has a hazard statement of H300 + H310 + H330 - H410 and precautionary statements of P260 - P262 - P273 - P280 - P302 + P352 + P310 - P304 + P340 + P310.